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Compound Name: 4-Formyl-N-isopropylbenzamide

Cat. No.: B111667 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 4-Formyl-N-
isopropylbenzamide

Introduction
4-Formyl-N-isopropylbenzamide (CAS No. 13255-50-0) is a substituted benzamide derivative

of significant interest in pharmaceutical research and development.[1][2] Structurally, it features

a benzamide core with an isopropyl group attached to the amide nitrogen and a formyl

(aldehyde) group at the para-position of the benzene ring. This compound is recognized

primarily as an intermediate and a metabolite related to the anti-neoplastic agent Procarbazine.

[1][3] A thorough understanding of its physicochemical properties is paramount for

professionals in drug discovery, process chemistry, and quality control, as these characteristics

govern its behavior in both biological and chemical systems, influencing factors such as

reaction kinetics, formulation, solubility, and bioavailability.

This guide provides a detailed examination of the core physicochemical properties of 4-
Formyl-N-isopropylbenzamide, outlines authoritative experimental protocols for their

determination, and offers insights into the scientific rationale behind these methodologies.

Core Physicochemical Data
The fundamental physicochemical properties of 4-Formyl-N-isopropylbenzamide are

summarized below. It is important to note that several of these values are predicted based on

computational models and should be confirmed by empirical testing for critical applications.
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Property Value / Description Source(s)

Molecular Formula C₁₁H₁₃NO₂ [1][2][4]

Molecular Weight 191.23 g/mol [1][2][5]

Appearance White to light yellow solid [1]

Melting Point 121-123 °C [1][5]

Boiling Point
367.8 °C at 760 mmHg

(Predicted)
[1][4][6]

Density 1.093 g/cm³ (Predicted) [1][4]

Water Solubility

Data not explicitly available;

expected to be low. Soluble in

Chloroform (Slightly), Methanol

(Slightly).

[1]

pKa 14.05 (Predicted) [1]

Flash Point 157.6 °C [1][4]

Vapor Pressure 1.33E-05 mmHg at 25 °C [1][4]

CAS Number 13255-50-0 [1][2][4]

Synonyms

N-Isopropyl-4-

formylbenzamide, 4-

Carboxaldehyde-N-

isopropylbenzamide, N-

Isopropylterephthalaldehydami

de

[2][4][5][7]

Experimental Determination of Key Properties
The reliability of physicochemical data hinges on the application of standardized, validated

experimental methods. The following sections detail the authoritative protocols for determining

critical properties like melting point and solubility, grounded in pharmacopeial and international

guidelines.
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Melting Point Determination: A Hallmark of Purity
The melting point is one of the most fundamental thermal properties used to characterize a

solid crystalline substance and is a primary indicator of its purity. For pharmaceutical

compounds, its determination is rigorously defined by various pharmacopeias.[8][9][10]

Causality Behind the Experimental Choice: The principle of melting point depression states that

impurities disrupt the crystal lattice of a solid, leading to a lower and broader melting range.

Therefore, a sharp and well-defined melting point is a strong indication of high purity. The

capillary method, as described in the United States Pharmacopeia (USP) and European

Pharmacopoeia (Ph. Eur.), is the standard for its precision and requirement for a minimal

amount of substance.[10][11]

Experimental Protocol: USP/Ph. Eur. Capillary Method (Class Ia)

Sample Preparation: The substance must be finely powdered and thoroughly dried, for

instance, in a vacuum desiccator over a suitable desiccant for 24 hours to remove any

residual solvent or moisture that could depress the melting point.[9]

Capillary Loading: A sufficient amount of the dry powder is charged into a capillary tube

(specified dimensions, e.g., 0.8-1.2 mm internal diameter) to form a tightly packed column of

2.5-3.5 mm in height.[8] This is achieved by tapping the sealed end of the tube on a hard

surface.

Apparatus Setup: The loaded capillary is placed in a calibrated melting point apparatus,

which consists of a controlled heating block (or oil bath) and an accurate thermometer or

temperature sensor.[10]

Heating and Observation: The apparatus is heated at a controlled rate. A common procedure

involves a rapid pre-heating to a temperature approximately 5-10 °C below the expected

melting point.[8][10] The heating rate is then reduced to a constant 1 °C/min to ensure

thermal equilibrium between the sample and the heating block.[8][12]

Recording the Melting Range: Two temperatures are recorded:

Onset of Melting: The temperature at which the first drop of liquid becomes visible or the

column collapses against the tube wall.[8][10]
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Clear Point (End of Melting): The temperature at which the substance becomes completely

liquid.[10][12] The recorded melting range is the interval between these two points.

System Validation: The accuracy of the apparatus must be frequently verified using certified

melting point reference standards that melt at temperatures close to that of the test

substance.[8][10][11]
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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